Cas no 898767-36-7 (6-(2-FLUOROPHENYL)-6-OXOHEXANENITRILE)

• Product Name: 6-(2-FLUOROPHENYL)-6-OXOHEXANENITRILE
• CAS No: 898767-36-7
• Molecular Formula: C₁₂H₁₂NOF
• Molecular Weight: 205.22818
• MDL: MFCD01319958
• CID: 879015
• PubChem ID: 24723823

6-(2-FLUOROPHENYL)-6-OXOHEXANENITRILE Properties

Names and Identifiers

• 6-(2-FLUOROPHENYL)-6-OXOHEXANENITRILE
• MS-21219
• AKOS016019709
• MFCD01319958
• 898767-36-7
• DTXSID00642222

• MDL： MFCD01319958
• InChIKey： UJPLDBDAPQGHKY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12FNO/c13-11-7-4-3-6-10(11)12(15)8-2-1-5-9-14/h3-4,6-7H,1-2,5,8H2
• SMILES： C(CCC(=O)C1=CC=CC=C1F)CC#N

Computed Properties

• Exact Mass: 205.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 205.090292168g/mol
• Heavy Atom Count: 15
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• LogP: 3.09238
• PSA: 40.86000

6-(2-FLUOROPHENYL)-6-OXOHEXANENITRILE Security Information

6-(2-FLUOROPHENYL)-6-OXOHEXANENITRILE Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%